Cas no 898416-86-9 (2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide
• CAS No: 898416-86-9
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5482237
• Update Time: 2025-08-03

2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide

• Inchi： 1S/C18H17N3O2/c1-2-11-6-8-12(9-7-11)17(22)16-15(19)14(18(20)23)13-5-3-4-10-21(13)16/h3-10H,2,19H2,1H3,(H2,20,23)
• InChI Key： YERRENWDQNDFCD-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(CC)C=C2)=C1N

Additional information on 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide

2-Amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide: A Comprehensive Overview of Its Properties and Applications

2-Amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide (CAS No. 898416-86-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This indolizine derivative is characterized by its unique molecular structure, which combines an amino group, a carboxamide moiety, and a 4-ethylbenzoyl substituent. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's chemical formula and molecular weight are key identifiers for researchers. With a CAS registry number of 898416-86-9, it is often referenced in scientific literature and patent applications. The presence of the indolizine core in its structure contributes to its potential pharmacological activities, as indolizine derivatives are known for their diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

One of the most frequently asked questions about 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. Its stability is influenced by factors like pH, temperature, and exposure to light, making proper storage conditions essential for long-term use.

In recent years, the demand for indolizine-based compounds has surged due to their potential applications in medicinal chemistry. Researchers are particularly interested in exploring the structure-activity relationship (SAR) of 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide to optimize its biological efficacy. The compound's 4-ethylbenzoyl group is believed to play a crucial role in enhancing its binding affinity to specific biological targets, making it a promising candidate for further investigation.

The synthesis of 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes efficient and environmentally friendly synthetic approaches.

From a commercial perspective, 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide is primarily supplied by specialized chemical manufacturers and distributors catering to the pharmaceutical and biotechnology sectors. Its market value is influenced by factors such as purity grade, batch size, and regulatory compliance. Researchers and procurement specialists often search for reliable suppliers who can provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS).

In the context of drug discovery, this compound has been explored as a potential scaffold for developing novel therapeutic agents. Its indolizine-1-carboxamide moiety is particularly attractive for designing kinase inhibitors and enzyme modulators, which are hot topics in contemporary medicinal chemistry. The integration of computational chemistry and molecular docking studies has further accelerated the evaluation of its biological potential.

Quality control is a critical aspect when working with 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to verify its identity and purity. These methods ensure that the compound meets the stringent requirements of pharmaceutical research and development.

As the scientific community continues to investigate indolizine derivatives, 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide remains a compound of significant interest. Its versatile structure and potential applications in targeted therapy and precision medicine align with current trends in healthcare innovation. Future research may focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models.

For researchers seeking detailed information about CAS 898416-86-9, it is advisable to consult peer-reviewed journals, patent databases, and chemical catalogs. The compound's IUPAC name and systematic nomenclature are also valuable references for accurate identification. Additionally, staying updated with the latest advancements in heterocyclic chemistry can provide deeper insights into its potential uses.

In summary, 2-amino-3-(4-ethylbenzoyl)indolizine-1-carboxamide represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural features, combined with its potential biological activities, make it a compelling subject for ongoing research. As the demand for innovative therapeutic agents grows, this compound may play a pivotal role in the development of next-generation pharmaceuticals.